Cas no 1841456-32-3 ((3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide)

• Product Name: (3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide
• CAS No: 1841456-32-3
• MF: C₇H₁₁BrN₄O
• MW: 247.092439889908
• CID: 5714452
• PubChem ID: 130586348
• Update Time: 2025-05-23

(3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1841456-32-3
• (3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide
• EN300-1285203
• (3S)-3-Amino-3-(4-bromo-2-methylpyrazol-3-yl)propanamide
• 1H-Pyrazole-5-propanamide, β-amino-4-bromo-1-methyl-, (βS)-

• Inchi： 1S/C7H11BrN4O/c1-12-7(4(8)3-11-12)5(9)2-6(10)13/h3,5H,2,9H2,1H3,(H2,10,13)/t5-/m0/s1
• InChI Key： UPAHFAUFXKIMJD-YFKPBYRVSA-N
• SMILES： BrC1C=NN(C)C=1[C@H](CC(N)=O)N

Computed Properties

• Exact Mass: 246.01162g/mol
• Monoisotopic Mass: 246.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.83±0.1 g/cm3(Predicted)
• Boiling Point: 481.4±45.0 °C(Predicted)
• pka: 16.10±0.40(Predicted)

Additional information on (3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide

Introduction to (3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide (CAS No. 1841456-32-3)

(3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number CAS No. 1841456-32-3, belongs to a class of molecules known for their potential biological activity. The unique structural features of this compound, particularly its chiral center and the presence of a brominated pyrazole moiety, make it a subject of intense study in medicinal chemistry.

The molecular structure of (3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide consists of a propanamide backbone substituted with a pyrazole ring. The pyrazole ring is further modified with a bromine atom at the 4-position and a methyl group at the 1-position, enhancing its complexity and potential interactions with biological targets. This configuration not only contributes to its distinct chemical properties but also influences its pharmacological behavior.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The pyrazole scaffold is particularly noteworthy due to its broad range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of a bromine atom into the pyrazole ring can enhance binding affinity and selectivity, making it an attractive moiety for drug design.

The chiral center at the 3-position of the propanamide group in (3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide adds another layer of complexity to its pharmacological profile. Chiral molecules can exhibit different biological activities depending on their stereochemistry, which is crucial for developing enantiomerically pure drugs that minimize side effects. The (S)-configuration at the chiral center in this compound suggests that it may have specific interactions with biological targets, making it a promising candidate for further investigation.

Recent studies have highlighted the potential of pyrazole derivatives in the treatment of various diseases. For instance, compounds containing the pyrazole scaffold have shown promise in inhibiting kinases, which are key enzymes involved in signal transduction pathways. The brominated pyrazole moiety in (3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide may enhance its ability to interact with such kinases, potentially leading to novel therapeutic agents.

The propanamide group in this compound is another important feature that contributes to its biological activity. Propanamides are known to be versatile pharmacophores that can interact with various biological targets, including enzymes and receptors. The presence of this group in (3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide suggests that it may have multiple mechanisms of action, further enhancing its potential as a lead compound for drug development.

In conclusion, (3S)-3-Amino-3-(4-bromo-1-methyl-1H-pyrazol-5-yl)propanamide is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical research. Its unique combination of a chiral center, brominated pyrazole moiety, and propanamide group makes it an attractive candidate for further investigation into its pharmacological properties. As research in medicinal chemistry continues to advance, compounds like this are likely to play a crucial role in the development of new therapeutic agents.